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Compound of Interest

Compound Name: Fmoc-Dha-OH

Cat. No.: B3326540

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling procedures for Fmoc-Dha-OH (N-a-
Fmoc-dehydroalanine), a specialized amino acid derivative crucial for peptide synthesis and
modification in research and drug development. Adherence to these guidelines is essential to
ensure personnel safety and maintain the integrity of the compound.

Chemical Identification and Properties

Property Value
2-{[(9H-fluoren-9-
IUPAC Name
ylmethoxy)carbonyllamino}acrylic acid
Fmoc-dehydro-Ala-OH, N-(9H-Fluorene-9-
Synonyms . .
ylmethoxycarbonyl)-2,3-didehydro-L-alanine[1]
CAS Number 261522-33-2[1][2]
Molecular Formula C1sH1sNO4[1][2]
Molecular Weight 309.32 g/mol [1][2]
Physical Form Solid
Boiling Point 534.3 + 42.0 °C at 760 mmHg[1]
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Hazard Identification and Safety Data

Fmoc-Dha-OH is classified as a hazardous substance. The following table summarizes its

GHS hazard and precautionary statements.
GHS Pictogram:

L.alt text

Signal Word: Warning

Hazard Statements (H-phrases) Description[3]

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.
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Precautionary Statements (P-phrases)

Description[4]

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P312 + P330

IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. Rinse mouth.

P302 + P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304 + P340 )

keep comfortable for breathing.

If eye irritation persists: Get medical
P337 + P313 _ ,

advice/attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Storage and Stability

Proper storage is critical to maintain the stability and purity of Fmoc-Dha-OH.
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Condition

Recommendation

Storage Temperature

4°C[2]

Light Sensitivity

Protect from light[2]

Long-term Storage (Stock Solution)

-80°C for up to 6 months; -20°C forup to 1
month (protect from light)[5]

Shipping

Shipped at room temperature in the continental

US; may vary elsewhere[2]

Handling and Personal Protective Equipment (PPE)

A systematic approach to handling Fmoc-Dha-OH is essential to minimize exposure and

ensure a safe laboratory environment.
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Caption: Safe Handling Workflow for Fmoc-Dha-OH.
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Engineering Controls

o Ventilation: Handle Fmoc-Dha-OH in a well-ventilated area. For procedures that may
generate dust, use a chemical fume hood.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[6]
o Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and use
proper glove removal technique to avoid skin contact.[6]

o Lab Coat: A lab coat or chemical-resistant apron is required.

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved respirator.[6]

Disposal Procedures

Dispose of Fmoc-Dha-OH and any contaminated materials as hazardous chemical waste. Do
not dispose of down the drain or in regular trash.

Solid Waste: Collect unused or expired solid Fmoc-Dha-OH and contaminated consumables
(e.g., weighing paper, gloves, pipette tips) in a designated, compatible, and clearly labeled
hazardous waste container.

e Liquid Waste: Liquid waste from reactions involving Fmoc-Dha-OH, such as from Fmoc
deprotection steps in peptide synthesis (containing piperidine and DMF), should be collected
in a separate, labeled hazardous waste container.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Fmoc-Dha-OH," and the primary hazards (e.g., "Harmful,” "Irritant™).

o Storage: Store sealed waste containers in a designated hazardous waste accumulation area,
away from incompatible materials.
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» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Protocol: General Use in Fmoc Solid-
Phase Peptide Synthesis (SPPS)

Fmoc-Dha-OH is primarily used as a building block in Fmoc-based Solid-Phase Peptide
Synthesis (SPPS). The following is a generalized protocol for the coupling step.
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Caption: General Workflow for an Fmoc-SPPS Cycle.

Materials

¢ Fmoc-protected amino acid-loaded resin
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e Fmoc-Dha-OH

¢ N,N-Dimethylformamide (DMF), peptide synthesis grade

e 20% (v/v) Piperidine in DMF for Fmoc deprotection

o Coupling/Activation Reagent (e.g., HBTU, HATU, HCTU)

o Base (e.g., N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine)

¢ Solid-phase synthesis vessel

Procedure

This protocol assumes a standard manual synthesis. Automated synthesizers will follow a
similar sequence of steps.

¢ Resin Swelling: Swell the resin in DMF for at least 30-60 minutes in the reaction vessel.[7]
e Fmoc Deprotection:

Drain the DMF.

[¢]

[e]

Add the 20% piperidine in DMF solution to the resin.

o

Agitate for 5-10 minutes.[8]

[¢]

Drain the solution and repeat the piperidine treatment for another 10-20 minutes.

e Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (at least 5
times) to remove all traces of piperidine.[7]

e Amino Acid Activation and Coupling:

o In a separate vial, dissolve Fmoc-Dha-OH (typically 3-5 equivalents relative to the resin
loading) and an equimolar amount of the activation reagent in DMF.

o Add the base (e.g., DIPEA, 2 equivalents) to the solution to begin the activation.
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o Immediately add the activated amino acid solution to the resin.

o Agitate the mixture at room temperature for 1-2 hours.

e Post-Coupling Wash: Drain the coupling solution and wash the resin with DMF (3-5 times).

e Monitoring and Repetition: A small sample of the resin can be taken to perform a qualitative
test (e.g., Kaiser test) to ensure the coupling reaction is complete. If the test is positive
(indicating free amines), the coupling step may need to be repeated.

e Next Cycle: The process is repeated with the next desired Fmoc-amino acid until the peptide
sequence is complete.

o Final Cleavage: Once the synthesis is complete, the peptide is cleaved from the resin,
typically using a trifluoroacetic acid (TFA) based cocktail.

Disclaimer: This guide is intended for informational purposes for trained laboratory personnel. It
is not a substitute for a comprehensive Safety Data Sheet (SDS) and institutional safety
protocols. Always consult the specific SDS for the product you are using and follow all
applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-Dha-OH: An In-Depth Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3326540#fmoc-dha-oh-safety-and-handling-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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